![molecular formula C14H21NO5 B2767115 Ethyl (1S,3S,4S)-rel-2-Boc-5-oxo-2-azabicyclo[2.2.1]heptane-3-carboxylate CAS No. 1173197-53-9](/img/structure/B2767115.png)
Ethyl (1S,3S,4S)-rel-2-Boc-5-oxo-2-azabicyclo[2.2.1]heptane-3-carboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
This compound, also known as ethyl (1s,3s,4s,5r)-rel-2-boc-5-hydroxy-2-azabicyclo[2.2.1]heptane-3-carboxylate, has a CAS Number of 501431-06-7 and a molecular weight of 285.34 .
Molecular Structure Analysis
The IUPAC Name of the compound is 2-(tert-butyl) 3-ethyl (1S,3S,4S,5R)-5-hydroxy-2-azabicyclo [2.2.1]heptane-2,3-dicarboxylate . The InChI Code is 1S/C14H23NO5/c1-5-19-12(17)11-9-6-8(7-10(9)16)15(11)13(18)20-14(2,3)4/h8-11,16H,5-7H2,1-4H3/t8-,9+,10+,11-/m0/s1 .Scientific Research Applications
Antimalarial and Antimycobacterial Activities
Compounds structurally similar to Ethyl (1S,3S,4S)-rel-2-Boc-5-oxo-2-azabicyclo[2.2.1]heptane-3-carboxylate have been synthesized and evaluated for their biological activities. For instance, derivatives of ethyl 5-phenyl-6-oxa-1-azabicyclo[3.1.0]hexane-2-carboxylate showed in vitro activity against P. falciparum, highlighting their potential as antimalarial agents. These derivatives also exhibited antimycobacterial activities, suggesting their usefulness in combating tuberculosis (Nongpanga Ningsanont et al., 2003).
Asymmetric Synthesis and Chemical Reactions
The asymmetric synthesis of bicyclic amino acid derivatives using Aza-Diels-Alder reactions demonstrates the chemical versatility of similar bicyclic carboxylates. These reactions, which produce various derivatives efficiently, underscore the compound's importance in creating enantiomerically pure substances, vital for drug development and synthesis of biologically active compounds (H. Waldmann & M. Braun, 1991).
Synthesis of β-Lactam Skeletons
The synthesis approaches for β-lactam skeletons, foundational structures in many antibiotic agents, highlight another significant application. By employing this compound or related compounds, researchers can develop novel penicillin-type β-lactams, which are crucial in the ongoing fight against bacterial resistance (T. Chiba et al., 1985).
Drug Discovery and Development
The role of similar bicyclic compounds in drug discovery is further emphasized through the synthesis of complex molecules like meptazinol. The novel ring expansion techniques utilized in these syntheses offer insights into creating diverse pharmacologically active agents, showcasing the broader implications of research on such bicyclic carboxylates for medicinal chemistry (Tobias Babl & O. Reiser, 2022).
properties
IUPAC Name |
2-O-tert-butyl 3-O-ethyl (1S,3S,4S)-5-oxo-2-azabicyclo[2.2.1]heptane-2,3-dicarboxylate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H21NO5/c1-5-19-12(17)11-9-6-8(7-10(9)16)15(11)13(18)20-14(2,3)4/h8-9,11H,5-7H2,1-4H3/t8-,9+,11-/m0/s1 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FXOSQBJVTLTPLU-NGZCFLSTSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1C2CC(N1C(=O)OC(C)(C)C)CC2=O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCOC(=O)[C@@H]1[C@@H]2C[C@H](N1C(=O)OC(C)(C)C)CC2=O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H21NO5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
283.32 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.